Cas no 1368517-14-9 (3,3,4,6-Tetramethyl-2,3-dihydro-1h-indole)

• Product Name: 3,3,4,6-Tetramethyl-2,3-dihydro-1h-indole
• CAS No: 1368517-14-9
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 5691796
• PubChem ID: 80502557
• Update Time: 2025-11-07

3,3,4,6-Tetramethyl-2,3-dihydro-1h-indole Chemical and Physical Properties

Names and Identifiers

• 1368517-14-9
• 3,3,4,6-tetramethyl-2,3-dihydro-1H-indole
• AKOS019066817
• EN300-1145393
• 1H-Indole, 2,3-dihydro-3,3,4,6-tetramethyl-
• 3,3,4,6-Tetramethyl-2,3-dihydro-1h-indole

• Inchi： 1S/C12H17N/c1-8-5-9(2)11-10(6-8)13-7-12(11,3)4/h5-6,13H,7H2,1-4H3
• InChI Key： NLYSASRHIISZQS-UHFFFAOYSA-N
• SMILES： N1C2C=C(C)C=C(C)C=2C(C)(C)C1

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.944±0.06 g/cm3(Predicted)
• Boiling Point: 261.4±40.0 °C(Predicted)
• pka: 5?+-.0.40(Predicted)

Additional information on 3,3,4,6-Tetramethyl-2,3-dihydro-1h-indole

Comprehensive Overview of 3,3,4,6-Tetramethyl-2,3-dihydro-1H-indole (CAS No. 1368517-14-9): Properties, Applications, and Industry Insights

3,3,4,6-Tetramethyl-2,3-dihydro-1H-indole (CAS No. 1368517-14-9) is a structurally unique organic compound belonging to the indole derivative family. Its molecular formula, C₁₂H₁₇N, features a tetramethyl-substituted dihydroindole core, which contributes to its distinct chemical and physical properties. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Recent studies highlight its role in synthesizing novel heterocyclic compounds, aligning with the growing demand for sustainable drug discovery platforms.

The compound's methyl-rich structure enhances lipophilicity, making it valuable for optimizing drug bioavailability—a key focus in modern medicinal chemistry. Researchers are particularly interested in its potential applications for central nervous system (CNS) targeting, as indole derivatives are known to interact with neurotransmitter pathways. Industry reports indicate rising Google searches for "indole derivatives in drug development" and "methylated heterocycles for CNS drugs," reflecting market interest in such specialized intermediates.

From a synthetic chemistry perspective, 3,3,4,6-Tetramethyl-2,3-dihydro-1H-indole serves as a versatile precursor for catalyzed cross-coupling reactions. Its stability under various reaction conditions makes it suitable for palladium-catalyzed transformations, a trending topic in organic synthesis forums. Analytical data shows increasing searches for "indole stability in metal catalysis" and "methyl group effects on reaction yields," underscoring its relevance to contemporary research methodologies.

In material science applications, this compound's rigid yet modifiable structure shows promise for developing organic semiconductors. The electron-donating properties of its methyl groups align with the search for non-fullerene acceptors in photovoltaic cells—a hot topic in renewable energy circles. Laboratory studies suggest potential utility in creating light-emitting diodes (LEDs), with patent databases revealing growing intellectual property activity around similar indole-based materials.

Quality control protocols for CAS No. 1368517-14-9 emphasize HPLC purity verification (>98%) and thorough spectroscopic characterization (NMR, MS). The compound typically appears as a white to pale yellow crystalline powder with defined melting points (120-123°C). Storage recommendations include protection from light at 2-8°C, following standard practices for nitrogen-containing heterocycles—a detail frequently queried in chemical handling forums.

Market analysis reveals expanding applications in flavor and fragrance chemistry, where subtle structural modifications can create novel musk-like odorants. This aligns with consumer trends toward sustainable aroma chemicals, as evidenced by rising searches for "green synthesis of fragrance compounds." Regulatory-compliant production methods for this compound are being optimized to meet REACH and FDA guidelines, addressing industry concerns about synthetic intermediate safety.

Future research directions may explore its biocatalytic transformation potential using engineered enzymes—an emerging field combining green chemistry with molecular biology. Academic publications increasingly cite this compound's utility in developing selective kinase inhibitors, particularly for oncology targets. The compound's structural plasticity allows diverse functionalization, making it valuable for combinatorial chemistry approaches that dominate modern drug discovery pipelines.